2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-5-7-15(21-2)14(9-12)19-18(20)11-13-6-8-16(22-3)17(10-13)23-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: OSYQLZDXHMRVFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of two methoxy groups on the phenyl ring and a methoxy and methyl group on the other phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide typically involves the reaction of 3,4-dimethoxyphenylacetic acid with 2-methoxy-5-methylaniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent like dichloromethane at room temperature for several hours.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like nitric acid for nitration or bromine for bromination.

Major Products Formed

Oxidation: Formation of 3,4-dimethoxybenzaldehyde or 3,4-dimethoxybenzoic acid.

Reduction: Formation of 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)ethylamine.

Substitution: Formation of nitro or halogenated derivatives of the original compound.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-dimethoxyphenyl)-N-phenylacetamide
• 2-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2,4-dimethoxyphenyl)acetamide

Uniqueness

2-(3,4-dimethoxyphenyl)-N-(2-methoxy-5-methylphenyl)acetamide is unique due to the specific arrangement of methoxy and methyl groups on the phenyl rings. This structural feature can influence its chemical reactivity and biological activity, making it distinct from other similar compounds.